N-[3-(4-morpholinyl)propyl]-N'-phenylthiourea

• IUPAC Name: 1-(3-morpholin-4-ylpropyl)-3-phenylthiourea
• InChI: InChI=1S/C14H21N3OS/c19-14(16-13-5-2-1-3-6-13)15-7-4-8-17-9-11-18-12-10-17/h1-3,5-6H,4,7-12H2,(H2,15,16,19)
• InChI Key: RXNXLMKBZKWQHF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=S)NC2=CC=CC=C2
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

N-[3-(4-morpholinyl)propyl]-N'-phenylthiourea (known as MPTP) is a chemical compound that has been widely used in scientific research due to its ability to selectively damage dopaminergic neurons in the brain. This compound was first discovered in the 1980s and has since been extensively studied for its potential applications in Parkinson's disease research.

Mechanism of Action

MPTP is metabolized in the brain to form a toxic metabolite called MPP+. This metabolite selectively accumulates in dopaminergic neurons and causes oxidative stress, mitochondrial dysfunction, and ultimately cell death. The exact mechanism of MPP+ toxicity is still not fully understood, but it is believed to involve the inhibition of complex I of the mitochondrial electron transport chain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPTP are well-documented. MPTP selectively destroys dopaminergic neurons in the brain, leading to a depletion of dopamine and the development of Parkinson's-like symptoms in animal models. MPTP has also been shown to cause oxidative stress, inflammation, and mitochondrial dysfunction in the brain.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in lab experiments. First, it is a selective neurotoxin that specifically targets dopaminergic neurons, making it a useful tool for studying Parkinson's disease. Second, MPTP can be administered in a controlled manner, allowing researchers to study the effects of different dosages and administration routes. However, there are also limitations to using MPTP in lab experiments. For example, MPTP is a toxic compound that requires careful handling and disposal. Additionally, the effects of MPTP on animal models may not fully replicate the complex pathogenesis of Parkinson's disease in humans.

Future Directions

There are several future directions for research involving MPTP. One area of research is the development of new compounds that can selectively target dopaminergic neurons without causing toxic side effects. Another area of research is the use of MPTP in combination with other compounds to study the complex interactions between different pathways involved in Parkinson's disease. Finally, there is a need for more research into the underlying mechanisms of MPTP toxicity, which could lead to the development of new treatments for Parkinson's disease.

Scientific Research Applications

MPTP has been used extensively in scientific research as a tool to study the pathogenesis of Parkinson's disease. This is because MPTP selectively destroys dopaminergic neurons in the brain, which are the same neurons that are affected in Parkinson's disease. By studying the effects of MPTP on these neurons, researchers can gain insights into the underlying mechanisms of Parkinson's disease.